Cas no 1218818-39-3 (2-Fluoro-4-hydroxy-5-iodo-benzonitrile-)

• Product Name: 2-Fluoro-4-hydroxy-5-iodo-benzonitrile-
• CAS No: 1218818-39-3
• MF: C₇H₃FINO
• MW: 263.007697343826
• CID: 4687017
• PubChem ID: 66988919
• Update Time: 2025-05-20

2-Fluoro-4-hydroxy-5-iodo-benzonitrile- Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-hydroxy-5-iodobenzonitrile
• NXKWQPKXRGHRJM-UHFFFAOYSA-N
• FCH4248012
• 2-Fluoro-4-hydroxy-5-iodo-benzonitrile
• G10584
• A1-01342
• SCHEMBL1312412
• 1218818-39-3
• 2-Fluoro-4-hydroxy-5-iodo-benzonitrile-

• Inchi： 1S/C7H3FINO/c8-5-2-7(11)6(9)1-4(5)3-10/h1-2,11H
• InChI Key： NXKWQPKXRGHRJM-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(=CC=1O)F

Computed Properties

• Exact Mass: 262.92434g/mol
• Monoisotopic Mass: 262.92434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44
• XLogP3: 2

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Fluoro-4-hydroxy-5-iodo-benzonitrile-

Introduction to 2-Fluoro-4-hydroxy-5-iodo-benzonitrile (CAS No. 1218818-39-3)

2-Fluoro-4-hydroxy-5-iodo-benzonitrile (CAS No. 1218818-39-3) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted benzonitriles, which are known for their diverse biological activities and utility in the synthesis of more complex molecules.

The chemical structure of 2-Fluoro-4-hydroxy-5-iodo-benzonitrile features a benzene ring with a cyano group (-CN) at the 5-position, a fluoro substituent at the 2-position, and a hydroxy group at the 4-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an attractive candidate for further investigation and application.

In terms of its synthesis, 2-Fluoro-4-hydroxy-5-iodo-benzonitrile can be prepared through various methods, including nucleophilic aromatic substitution reactions and metal-catalyzed coupling reactions. One common approach involves the reaction of 4-fluoro-3-hydroxybenzonitrile with an iodinating agent such as iodine monochloride (ICl) or N-iodosuccinimide (NIS). This method provides a high yield and good purity of the desired product, making it suitable for large-scale production.

Recent studies have highlighted the potential of 2-Fluoro-4-hydroxy-5-iodo-benzonitrile in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties, which could be beneficial in the development of new treatments for inflammatory diseases. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory properties, 2-Fluoro-4-hydroxy-5-iodo-benzonitrile has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of signaling pathways that regulate cell survival and proliferation, such as the PI3K/Akt pathway and the MAPK/ERK pathway.

In addition to its direct biological activities, 2-Fluoro-4-hydroxy-5-iodo-benzonitrile serves as a valuable building block in the synthesis of more complex molecules with therapeutic potential. For example, it can be used as a starting material for the preparation of novel inhibitors targeting specific enzymes or receptors involved in disease processes. This versatility makes it an important intermediate in drug discovery and development pipelines.

The physical properties of 2-Fluoro-4-hydroxy-5-iodo-benzonitrile, such as its solubility and stability, are also crucial factors in its application. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. The compound is soluble in common organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

Safety considerations are an essential aspect when working with any chemical compound. While 2-Fluoro-4-hydroxy-5-iodo-benzonitrile is not classified as a hazardous material, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and disposing of waste materials according to local regulations.

In conclusion, 2-Fluoro-4-hydroxy-5-iodo-benzonitrile (CAS No. 1218818-39-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.